Cas no 188789-54-0 (3(2H)-Quinazolineacetic acid, 1,4-dihydro-α-(1-methylethyl)-2,4-dioxo-, (αS)-)

• Product Name: 3(2H)-Quinazolineacetic acid, 1,4-dihydro-α-(1-methylethyl)-2,4-dioxo-, (αS)-
• CAS No: 188789-54-0
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• MDL: MFCD11108911
• CID: 5238014
• PubChem ID: 33748695
• Update Time: 2025-10-21

3(2H)-Quinazolineacetic acid, 1,4-dihydro-α-(1-methylethyl)-2,4-dioxo-, (αS)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Quinazolineacetic acid, 1,4-dihydro-α-(1-methylethyl)-2,4-dioxo-, (αS)-

• MDL： MFCD11108911
• Inchi： 1S/C13H14N2O4/c1-7(2)10(12(17)18)15-11(16)8-5-3-4-6-9(8)14-13(15)19/h3-7,10H,1-2H3,(H,14,19)(H,17,18)/t10-/m0/s1
• InChI Key： GTABHFQMNVOXIO-JTQLQIEISA-N
• SMILES： [C@@H](N1C(NC2=CC=CC=C2C1=O)=O)(C(=O)O)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3(2H)-Quinazolineacetic acid, 1,4-dihydro-α-(1-methylethyl)-2,4-dioxo-, (αS)-

3(2H)-Quinazolineacetic Acid, 1,4-Dihydro-α-(1-Methylethyl)-2,4-Dioxo-, (αS)-: A Comprehensive Overview

3(2H)-Quinazolineacetic acid, 1,4-dihydro-α-(1-methylethyl)-2,4-dioxo-, (αS)- is a structurally unique compound with the CAS Registry Number 188789-54-0. This compound belongs to the class of quinazoline derivatives, which have garnered significant attention in the fields of pharmacology and organic synthesis due to their diverse biological activities and structural versatility. The molecule features a quinazoline ring system with an acetic acid moiety and a chiral center at the α-position, making it a valuable substrate for further functionalization and exploration in drug discovery.

The quinazoline core of this compound is a bicyclic structure consisting of a benzene ring fused with a pyrimidine ring. This arrangement imparts unique electronic properties to the molecule, facilitating interactions with various biological targets. The presence of the α-(1-methylethyl) group introduces steric effects and enhances the compound's lipophilicity, which can be advantageous in drug design for improving bioavailability. Additionally, the dihydro-2,4-dioxo functionality suggests that this compound may exhibit redox properties or serve as an intermediate in the synthesis of more complex quinazoline derivatives.

Recent studies have highlighted the potential of 3(2H)-quinazolineacetic acid derivatives in targeting key enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. For instance, researchers have reported that certain quinazoline-based compounds possess inhibitory activity against protein kinases, which are critical players in cell signaling pathways. The (αS) configuration of this compound may influence its pharmacokinetics and pharmacodynamics, making it a promising candidate for enantioselective drug design.

The synthesis of 3(2H)-quinazolineacetic acid derivatives typically involves multi-step organic reactions, including condensation reactions and oxidation processes. One common approach is the Knorr quinazolinone synthesis, which utilizes β-amino ketones as precursors. The introduction of the α-(1-methylethyl) group can be achieved through alkylation or acylation strategies, depending on the desired stereochemistry and functional group compatibility.

In terms of biological evaluation, this compound has shown potential as a lead molecule for anti-inflammatory and anti-proliferative agents. Preclinical studies have demonstrated that certain analogs can modulate inflammatory cytokines and inhibit tumor cell growth in vitro. Furthermore, computational modeling studies have provided insights into the binding modes of these compounds with their target proteins, shedding light on their mechanism of action.

From an environmental perspective, understanding the fate and toxicity of 3(2H)-quinazolineacetic acid derivatives is crucial for their safe application in pharmaceuticals and agrochemicals. Recent research has focused on assessing their biodegradability and potential ecotoxicological effects. These studies are essential for ensuring that the development and use of such compounds align with sustainable practices.

In conclusion, 3(2H)-quinazolineacetic acid, 1,4-dihydro-α-(1-methylethyl)-2,4-dioxo-, (αS)- represents a versatile scaffold with significant potential in drug discovery and chemical synthesis. Its unique structure and biological activities make it a valuable subject for further investigation across multiple disciplines. As research continues to uncover new applications and optimize its properties, this compound is poised to contribute to advancements in medicine and beyond.